Methyl 4-hydroxy-2-methylphenylacetate

• IUPAC Name: methyl 2-(4-hydroxy-2-methylphenyl)acetate
• InChI: InChI=1S/C10H12O3/c1-7-5-9(11)4-3-8(7)6-10(12)13-2/h3-5,11H,6H2,1-2H3
• InChI Key: ZBQBSRXDNRKDPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)CC(=O)OC
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol

Description

“Methyl 4-hydroxy-2-methylphenylacetate” is a chemical compound with the molecular formula C10H12O3 and a molecular weight of 180.203. It is also known by several other names such as “(4-Hydroxyphényl)acétate de méthyle”, “Benzeneacetic acid, 4-hydroxy-, methyl ester”, and “Methyl (4-hydroxyphenyl)acetate” among others.

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Synthesis routes and methods

Procedure details

(4-Methoxy-2-methyl-phenyl)-acetic acid methyl ester (1.5 g, 7.72 mmol) is stirred in dichloromethane (50 mL) at 0 deg. C. Aluminum chloride (4.13 g, 31 mmol) is added followed by ethane thiol (2.9 mL, 38.6 mmol). The resulting mixture is stirred at room temperature for 2 hr. Water (50 mL) is added and the product is extracted into ethyl acetate (3×50 ml), the extracts are combined, dried over anhydrous magnesium sulfate, filtered, and concentrated to afford the title compound as a colorless oil, 1.4 g, 100%. MS M++1 181. The structure is confirmed by 1H NMR spectroscopy.